Cas no 14863-50-4 (1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)-
• CAS No: 14863-50-4
• MF: C₈HCl₂F₃N₄O₄
• MW: 345.019149541855
• CID: 190974
• PubChem ID: 135506210
• Update Time: 2025-04-19

1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)-
• 4,6-dichloro-5,7-dinitro-2-(trifluoromethyl)-1H-benzimidazole
• BRN 0939780
• 4,6-Dichloro-5,7-dinitro-2-(trifluoromethyl)benzimidazole
• 14863-50-4
• BENZIMIDAZOLE, 4,6-DICHLORO-5,7-DINITRO-2-(TRIFLUOROMETHYL)-
• DTXSID40164039

• Inchi： 1S/C8HCl2F3N4O4/c9-1-3-4(15-7(14-3)8(11,12)13)6(17(20)21)2(10)5(1)16(18)19/h(H,14,15)
• InChI Key： FKOIDCFHGAGTEE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1NC(C(F)(F)F)=N2)[N+](=O)[O-])Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.925
• Monoisotopic Mass: 343.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Density: 1.958
• Boiling Point: 481.8°C at 760 mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.652
• PSA: 112.06